Cas no 4437-08-5 (Fumaranilic Acid)

Fumaranilic Acid structure
Fumaranilic Acid structure
Product Name:Fumaranilic Acid
CAS No:4437-08-5
MF:C10H9NO3
MW:191.183362722397
CID:929451
PubChem ID:668160
Update Time:2025-04-19

Fumaranilic Acid Chemical and Physical Properties

Names and Identifiers

    • Fumaranilic Acid
    • N-phenylmaleanilic acid; 4-(Phenylamino)-4-oxo-2-butenoic acid; maleic acid monoanilide; phenyl maleamic acid; 4-(phenylamino)-4-oxo-(Z)-2-butenoic acid; 4-OXO-4-(PHENYLAMINO)CROTONIC ACID; 4-Oxo-4-anilino-2-butenoic acid; TIMTEC-BB SBB003637; N-phenyl-maleamic acid; 4-OXO-4-PHENYLAMINO-2-BUTENOIC ACID; AKOS MSC-0763; 4-Oxo-4-phenylamino-2-butenoic acid; (Z)-4-oxo-4-(phenylamino)but-2-enoic acid; (E)-3-PHENYLCARBAMOYL-ACRYLIC ACID; 4-Oo
    • AKOS001469036
    • CCG-56177
    • 4-Anilino-4-oxo-2-butenoic acid
    • (E)-4-anilino-4-oxo-but-2-enoic acid
    • 2-Butenoic acid, 4-oxo-4-(phenylamino)-, (2E)-
    • 4437-08-5
    • NSC163935
    • 4-Oxo-4-(phenylamino)but-2-enoic acid
    • NSC-163935
    • CS-0327518
    • 2-BUTENOIC ACID, 4-OXO-4-(PHENYLAMINO)-, (E)-
    • WHZLCOICKHIPRL-VOTSOKGWSA-N
    • STK723974
    • (2E)-4-anilino-4-oxobut-2-enoic acid
    • VS-06728
    • SR-01000645151-1
    • (E)-4-anilino-4-oxobut-2-enoic acid
    • (E)-4-oxo-4-(phenylamino)but-2-enoic acid
    • NSC400304
    • EINECS 253-707-3
    • NSC-400304
    • UNII-GU3Y58DZ22
    • 4-Oxo-4-phenylamino-2-butenoic acid
    • (2E)-4-Oxo-4-(phenylamino)-2-butenoic acid
    • J-640271
    • BBL018691
    • 37902-58-2
    • CHEMBL346869
    • A823927
    • HMS1531N13
    • J-800263
    • (2E)-4-oxo-4-(phenylamino)but-2-enoic acid
    • (2E)-3-(phenylcarbamoyl)prop-2-enoic acid
    • 3-Phenylcarbamoyl-acrylic acid
    • NSC 163935
    • SCHEMBL1683255
    • DTXSID101334221
    • fumaranilic
    • BDBM50136863
    • 4-Oxo-4-(phenylamino)but-2-enoicacid
    • GU3Y58DZ22
    • SCHEMBL2831352
    • Z56176633
    • NSC 400304
    • FUMARAMIC ACID, N-PHENYL-
    • Inchi: 1S/C10H9NO3/c12-9(6-7-10(13)14)11-8-4-2-1-3-5-8/h1-7H,(H,11,12)(H,13,14)/b7-6-
    • InChI Key: WHZLCOICKHIPRL-SREVYHEPSA-N
    • SMILES: OC(/C=C\C(NC1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 191.05827
  • Monoisotopic Mass: 191.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 66.4
  • LogP: 1.33890
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